Cas no 5428-21-7 (Cyclohexanehexanoic acid, a-(ethylamino)-)

• Product Name: Cyclohexanehexanoic acid, a-(ethylamino)-
• CAS No: 5428-21-7
• MF: C₁₄H₂₇NO₂
• MW: 241.369684457779
• CID: 386261
• PubChem ID: 224417
• Update Time: 2025-04-19

Cyclohexanehexanoic acid, a-(ethylamino)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanehexanoic acid, a-(ethylamino)-
• 6-cyclohexyl-2-(ethylamino)hexanoic acid
• NSC-12819
• 5428-21-7
• NSC12819

• Inchi： 1S/C14H27NO2/c1-2-15-13(14(16)17)11-7-6-10-12-8-4-3-5-9-12/h12-13,15H,2-11H2,1H3,(H,16,17)
• InChI Key： WJERFZAOEDSJNV-UHFFFAOYSA-N
• SMILES： OC(C(CCCCC1CCCCC1)NCC)=O

Computed Properties

• Exact Mass: 241.20400
• Monoisotopic Mass: 241.204
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 0.977
• Boiling Point: 365.4°Cat760mmHg
• Flash Point: 174.8°C
• Refractive Index: 1.478
• PSA: 49.33000
• LogP: 3.58070